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Compound of Interest

Compound Name: Sgk1-IN-1

Cat. No.: B2636489 Get Quote

For researchers and scientists at the forefront of drug development, ensuring a safe and

compliant laboratory environment is paramount. This guide provides essential safety and

logistical information for the proper disposal of Sgk1-IN-1, a highly selective inhibitor of the

SGK-1 kinase. Adherence to these procedures is critical for minimizing environmental impact

and ensuring personnel safety.

Chemical and Physical Properties
A thorough understanding of the properties of Sgk1-IN-1 is the first step toward safe handling

and disposal.

Property Value

Molecular Formula C17H12ClFN6O2S

Molecular Weight 418.83 g/mol

Appearance Solid, Light yellow to yellow

Solubility Soluble in DMSO (50 mg/mL)

CAS Number 1279829-87-6
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Proper storage is crucial to maintain the integrity of Sgk1-IN-1 and to prevent accidental

exposure.

Condition Storage Duration

Powder at -20°C 3 years

Powder at 4°C 2 years

In solvent at -80°C 2 years

In solvent at -20°C 1 year

When handling Sgk1-IN-1, it is imperative to use personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat. All handling of the powdered form should be

conducted in a chemical fume hood to avoid inhalation of dust particles.

Step-by-Step Disposal Protocol
While specific institutional guidelines may vary, the following protocol outlines the best

practices for the disposal of Sgk1-IN-1 waste.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Sgk1-IN-1 powder, contaminated personal protective equipment

(e.g., gloves, weighing paper), and any lab materials (e.g., pipette tips, tubes) that have

come into direct contact with the compound.

Place all solid waste into a clearly labeled, leak-proof hazardous waste container. The

label should include "Hazardous Waste," "Sgk1-IN-1," and the primary hazard class (e.g.,

"Toxic").

Liquid Waste:

Collect all solutions containing Sgk1-IN-1, including stock solutions, experimental media,

and solvent rinses.
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Use a dedicated, sealed, and compatible hazardous waste container (e.g., glass for

organic solvents).

The container must be clearly labeled with "Hazardous Waste," the full chemical names of

all constituents (e.g., "Sgk1-IN-1 in DMSO"), and their approximate concentrations.

Do not mix incompatible waste streams.

2. Decontamination:

Decontaminate all non-disposable laboratory equipment that has come into contact with

Sgk1-IN-1.

Use a suitable solvent (such as ethanol or isopropanol) to rinse the surfaces, collecting the

rinse as hazardous liquid waste.

Follow with a thorough wash using a laboratory detergent and water.

3. Waste Storage:

Store hazardous waste containers in a designated, secure, and well-ventilated area, away

from incompatible materials.

Ensure the storage area has secondary containment to prevent spills from spreading.

4. Final Disposal:

Dispose of the hazardous waste through your institution's designated Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of Sgk1-IN-1, in either solid or liquid form, down the drain or in the regular

trash. Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous and must adhere to local, regional, and national regulations for

complete and accurate classification.

Signaling Pathway and Disposal Workflow
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To provide further context for researchers, the following diagrams illustrate the SGK1 signaling

pathway and a summary of the disposal workflow.
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Caption: Simplified SGK1 signaling pathway and the inhibitory action of Sgk1-IN-1.
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Caption: Workflow for the proper disposal of Sgk1-IN-1 waste.

By adhering to these guidelines, laboratories can ensure the safe and responsible

management of Sgk1-IN-1 waste, fostering a culture of safety and environmental stewardship.

Always consult your institution's specific chemical hygiene plan and EHS guidelines for any

additional requirements.
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To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Sgk1-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2636489#sgk1-in-1-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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